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Compound of Interest

Compound Name: 3-(Chlorosulfonyl)benzoic acid

Cat. No.: B1347095

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals
Introduction

3-(Chlorosulfonyl)benzoic acid, with the CAS number 4025-64-3, is a bifunctional aromatic
compound that has emerged as a crucial building block in modern organic synthesis.[1][2] Its
unique structure, featuring both a highly reactive chlorosulfonyl group and a carboxylic acid
moiety, allows for a diverse range of chemical transformations. This dual reactivity makes it an
invaluable intermediate in the synthesis of a wide array of compounds, particularly in the
pharmaceutical and agrochemical industries.[1][3] This technical guide provides a
comprehensive overview of the chemical properties, reactivity, and applications of 3-
(chlorosulfonyl)benzoic acid, with a focus on its role in the development of bioactive
molecules.

Physicochemical Properties

3-(Chlorosulfonyl)benzoic acid is a white to light beige crystalline powder.[4] A summary of
its key quantitative data is presented in Table 1 for easy reference and comparison.

Table 1: Physicochemical Properties of 3-(Chlorosulfonyl)benzoic Acid
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Property Value Reference(s)
Molecular Formula C7HsCIO4S [51[6]
Molecular Weight 220.62 g/mol [5]

CAS Number 4025-64-3 [5][6]

Melting Point 128-130 °C [6]
Appearance White to light beige crystalline 4]

powder
Purity >95% [5]

N Soluble in polar solvents like
Solubility [3]
water and alcohols.

SMILES 0O=C(0)clcccc(cl)S(Cl) 6]
(=0)=0

1S/IC7H5CI04S/c8-13(11,12)6-

InChl 3-1-2-5(4-6)7(9)10/h1-4H, [6]
(H,9,10)
Storage 4°C [5]

Reactivity and Synthetic Applications

The synthetic utility of 3-(chlorosulfonyl)benzoic acid stems from the differential reactivity of
its two functional groups. The chlorosulfonyl group is a potent electrophile, readily undergoing
nucleophilic substitution with a variety of nucleophiles, most notably amines and alcohols, to
form stable sulfonamides and sulfonate esters, respectively.[1] The carboxylic acid group, on
the other hand, can participate in standard reactions such as esterification, amidation, and salt
formation.[1] This allows for sequential or orthogonal derivatization of the molecule, providing
access to a diverse range of complex molecular architectures.

Sulfonamide Formation

The reaction of 3-(chlorosulfonyl)benzoic acid with primary or secondary amines is a
cornerstone of its application. This reaction typically proceeds under mild conditions to afford
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the corresponding 3-(sulfamoyl)benzoic acid derivatives. These sulfonamide-containing
molecules are prevalent in medicinal chemistry due to their ability to mimic carboxylic acids and
amides, act as hydrogen bond donors and acceptors, and improve pharmacokinetic properties.

[7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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